3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid
Description
The compound “3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid” seems to be a fluorinated pyridine derivative. Fluorinated pyridines are of interest due to their unique physical, chemical, and biological properties . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Synthesis Analysis
The synthesis of fluorinated pyridines is a challenging problem. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of a similar compound, “3-(2-fluoropyridin-3-yl)azetidin-3-ol hydrochloride”, has been reported . Its InChI code is1S/C8H9FN2O.ClH/c9-7-6 (2-1-3-11-7)8 (12)4-10-5-8;/h1-3,10,12H,4-5H2;1H . Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “3-(2-fluoropyridin-3-yl)azetidin-3-ol hydrochloride”, have been reported . It has a molecular weight of 204.63 , and it’s a powder stored at room temperature .Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid involves the synthesis of the azetidin-3-ol ring followed by the introduction of the 6-fluoropyridin-3-yl group and the trifluoroacetic acid group.", "Starting Materials": [ "4-bromo-1-butanol", "6-fluoropyridine-3-carbaldehyde", "sodium hydride", "trifluoroacetic anhydride", "triethylamine", "azetidine" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-1-butanol from butanol and hydrobromic acid", "Step 2: Synthesis of azetidine from 4-bromo-1-butanol and sodium hydride", "Step 3: Synthesis of 6-fluoropyridine-3-carbaldehyde from 6-fluoropyridine and trifluoroacetic anhydride in the presence of triethylamine", "Step 4: Synthesis of 3-(6-fluoropyridin-3-yl)azetidin-3-ol by reacting azetidine with 6-fluoropyridine-3-carbaldehyde in the presence of sodium hydride", "Step 5: Introduction of trifluoroacetic acid group by reacting 3-(6-fluoropyridin-3-yl)azetidin-3-ol with trifluoroacetic anhydride in the presence of triethylamine" ] } | |
| 2694728-97-5 | |
Molecular Formula |
C10H10F4N2O3 |
Molecular Weight |
282.19 g/mol |
IUPAC Name |
3-(6-fluoropyridin-3-yl)azetidin-3-ol;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C8H9FN2O.C2HF3O2/c9-7-2-1-6(3-11-7)8(12)4-10-5-8;3-2(4,5)1(6)7/h1-3,10,12H,4-5H2;(H,6,7) |
InChI Key |
CKDHVFIIJXJKTM-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1)(C2=CN=C(C=C2)F)O.C(=O)(C(F)(F)F)O |
Purity |
95 |
Origin of Product |
United States |
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